![molecular formula C11H14ClNO B6215337 1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride CAS No. 2731013-76-4](/img/new.no-structure.jpg)
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride
Overview
Description
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride is a chemical compound with a complex structure that includes both indene and furan rings.
Preparation Methods
The synthesis of 1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride typically involves multiple steps, starting from simpler organic molecules. The synthetic routes often include cyclization reactions to form the indene and furan rings, followed by functionalization to introduce the amine group. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups.
Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.
Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.
Scientific Research Applications
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of diseases like cancer and infections.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride involves its interaction with specific molecular targets in cells. These targets may include enzymes, receptors, and other proteins that play a role in cellular processes. The compound can modulate these targets, leading to changes in cellular function and activity. The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-amine hydrochloride can be compared with other similar compounds, such as:
1H,2H,6H,7H,8H-indeno[5,4-b]furan-8-one: This compound lacks the amine group and has different chemical properties and applications.
6,7-Dihydro-1H-indeno[5,4-b]furan-8(2H)-one: This compound has a similar structure but different functional groups, leading to different reactivity and uses
Properties
CAS No. |
2731013-76-4 |
|---|---|
Molecular Formula |
C11H14ClNO |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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